Cas no 34541-73-6 ((e)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate)

• Product Name: (e)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate
• CAS No: 34541-73-6
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• MDL: MFCD00039527
• CID: 89081
• PubChem ID: 87558043
• Update Time: 2025-06-08

(e)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate Chemical and Physical Properties

Names and Identifiers

• (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate
• trans-Stilbene-4,4-dicarboxylic acid dimethyl ester
• Dimethyl trans-Stilbene-4,4'-dicarboxylate
• dimethyl 4,4'-stilbene-(E)-dicarboxylate
• DIMETHYL 4,4'-STILBENEDICARBOXYLATE
• dimethyl trans-4,4'
• DimethylTrans-Stilbene4,4'-DicaroxylicAcid
• trans-Stilben-dicarbonsaeure-(4.4')-dimethylester
• trans-Stilbene-4,4'-dicarboxylic Acid Dimethyl Ester
• Trans-Stilbene-dicarboxylic acid-( 4,4')-diMethyl ester
• Benzoic acid, 4,4'-(1E)-1,2-ethenediylbis-, dimethyl ester
• 4,4'-bis(carbomethoxy)stilbene
• methyl 4-{(1E)-2-[4-(methoxycarbonyl)phenyl]vinyl}benzoate
• Dimethyl stilbene-4,4'-dicarboxylate
• JOODVYOWCWQPMV-ONEGZZNKSA-N
• SBB008443
• AS
• MFCD00039527
• Dimethyl 4,4'-(ethene-1,2-diyl)(E)-dibenzoate
• SCHEMBL71402
• 143130-82-9
• AS-70914
• AKOS015840500
• 10374-80-8
• SCHEMBL71401
• AS-66610
• Benzoic acid,4,4'-(1,2-ethenediyl)bis-, 1,1'-dimethyl ester
• DIMETHYL CIS-STILBENE-4,4-DICARBOXYLATE
• Benzoic acid,4,4'-(1E)-1,2-ethenediylbis-, 1,1'-dimethyl ester
• Dimethyl stilbene-4,4/'-dicarboxylate
• S0502
• T72338
• methyl 4-[(1E)-2-[4-(methoxycarbonyl)phenyl]ethenyl]benzoate
• methyl 4-[(E)-2-(4-methoxycarbonylphenyl)ethenyl]benzoate
• 34541-73-6
• methyl 4-{2-[4-(methoxycarbonyl)phenyl]ethenyl}benzoate
• CS-0451405
• (e)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate

• MDL： MFCD00039527
• Inchi： 1S/C18H16O4/c1-21-17(19)15-9-5-13(6-10-15)3-4-14-7-11-16(12-8-14)18(20)22-2/h3-12H,1-2H3/b4-3+
• InChI Key： JOODVYOWCWQPMV-ONEGZZNKSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)/C=C/C1C=CC(C(=O)OC)=CC=1)=O
• BRN： 2471189

Computed Properties

• Exact Mass: 296.10500
• Monoisotopic Mass: 296.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: White solid
• Density: 1.192
• Melting Point: 234-236°C
• Boiling Point: 448.3°C at 760 mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.619
• PSA: 52.60000
• LogP: 3.43020
• Solubility: Insoluble in water

(e)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (e)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate

Research Brief on (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate (CAS: 34541-73-6) in Chemical Biology and Pharmaceutical Applications

(E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate (CAS: 34541-73-6) is a stilbene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its conjugated double bond and ester functional groups, serves as a versatile scaffold for the development of bioactive molecules. Recent studies have explored its role in modulating protein-protein interactions, serving as a fluorescent probe, and acting as a precursor for the synthesis of more complex therapeutic agents.

One of the most notable advancements in the study of (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate is its application in photodynamic therapy (PDT). Researchers have demonstrated that this compound can be functionalized to enhance its light-absorbing properties, making it a promising candidate for PDT agents targeting cancer cells. The compound's ability to generate reactive oxygen species (ROS) upon photoactivation has been particularly valuable in designing targeted therapies with minimal off-target effects.

In addition to its therapeutic potential, (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate has been investigated for its utility in chemical biology as a molecular probe. Its rigid structure and fluorescent properties enable researchers to study protein-ligand interactions in real-time. Recent publications have highlighted its use in FRET (Förster Resonance Energy Transfer) assays, where it serves as a donor or acceptor fluorophore to monitor conformational changes in biomolecules.

The synthesis and optimization of (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate have also seen significant progress. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to improve the yield and purity of this compound. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. Furthermore, computational studies have provided insights into the compound's electronic structure, aiding in the rational design of derivatives with enhanced bioactivity.

Despite these promising developments, challenges remain in the clinical translation of (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its applications underscore its potential as a valuable tool in both chemical biology and drug discovery.

In conclusion, (E)-Dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate (CAS: 34541-73-6) represents a compelling area of research with broad implications for medicine and biotechnology. Ongoing studies are expected to uncover new applications and optimize existing ones, paving the way for innovative therapeutic strategies. Researchers are encouraged to explore interdisciplinary approaches to fully leverage the compound's unique properties.